Cas no 316121-89-8 (2-Amino-4,6-dichlorobenzonitrile)

2-Amino-4,6-dichlorobenzonitrile is a chlorinated aromatic compound featuring both amino and nitrile functional groups. Its molecular structure (C7H4Cl2N2) makes it a versatile intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The dichloro substitution pattern enhances its reactivity in electrophilic and nucleophilic substitution reactions, while the nitrile group offers further derivatization potential. This compound is valued for its stability and compatibility with a range of reaction conditions, enabling precise modifications for targeted applications. Its high purity and consistent quality ensure reliable performance in research and industrial processes. Proper handling is advised due to its potential reactivity and toxicity.

2-Amino-4,6-dichlorobenzonitrile structure

316121-89-8 structure

Product Name:2-Amino-4,6-dichlorobenzonitrile

CAS No:316121-89-8

MF:C₇H₄Cl₂N₂

MW:187.026059150696

MDL:MFCD09999803

CID:1006286

PubChem ID:18992806

Update Time:2025-11-01

2-Amino-4,6-dichlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4,6-dichlorobenzonitrile
- 2-Amino-4,6-dichloro-benzonitrile
- AG-L-22903
- AK102574
- ANW-62003
- CTK4G7434
- MolPort-016-578-767
- SureCN8968834
- 4,6-dichloro-2-aminobenzonitrile
- EN300-1240450
- 316121-89-8
- GZAHHXLOLGSNND-UHFFFAOYSA-N
- CS-0308551
- DB-068491
- DTXSID90597191
- AKOS015854753
- SCHEMBL8968834
- MDL： MFCD09999803
- Inchi： 1S/C7H4Cl2N2/c8-4-1-6(9)5(3-10)7(11)2-4/h1-2H,11H2
- InChI Key： GZAHHXLOLGSNND-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1C#N)N)Cl

Computed Properties

Exact Mass: 185.97532
Monoisotopic Mass: 185.9751535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.81

2-Amino-4,6-dichlorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019096314-1g	2-Amino-4,6-dichlorobenzonitrile	316121-89-8	95%	1g	$400.00	2023-09-02
eNovation Chemicals LLC	K47782-1g	Benzonitrile, 2-amino-4,6-dichloro-	316121-89-8	95%	1g	$785	2024-06-09
Aaron	AR00CM6B-1g	2-Amino-4,6-dichlorobenzonitrile	316121-89-8	95%	1g	$1296.00	2025-01-24
Aaron	AR00CM6B-2.5g	2-Amino-4,6-dichlorobenzonitrile	316121-89-8	95%	2.5g	$2516.00	2025-01-24
Aaron	AR00CM6B-500mg	2-Amino-4,6-dichlorobenzonitrile	316121-89-8	95%	500mg	$1015.00	2025-01-24
Aaron	AR00CM6B-250mg	2-Amino-4,6-dichlorobenzonitrile	316121-89-8	95%	250mg	$655.00	2025-01-24
Enamine	EN300-1240450-0.05g	2-amino-4,6-dichlorobenzonitrile	316121-89-8		0.05g	$215.0	2023-07-10
Enamine	EN300-1240450-0.1g	2-amino-4,6-dichlorobenzonitrile	316121-89-8		0.1g	$320.0	2023-07-10
Enamine	EN300-1240450-0.25g	2-amino-4,6-dichlorobenzonitrile	316121-89-8		0.25g	$458.0	2023-07-10
Enamine	EN300-1240450-0.5g	2-amino-4,6-dichlorobenzonitrile	316121-89-8		0.5g	$720.0	2023-07-10